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Abstract
Disperse Orange 61 is a monoazo dye used in the textile industry for dyeing polyester fibers.

[1] Due to its potential as a skin sensitizer and its classification as an allergenic dye, accurate

quantification in textile products is crucial for consumer safety and regulatory compliance. This

application note provides a detailed protocol for the quantitative analysis of Disperse Orange
61 in textile samples using High-Performance Liquid Chromatography (HPLC) with Diode Array

Detection (DAD). The methodology is based on established analytical procedures for disperse

dyes, such as the DIN 54231 standard.[2][3][4][5][6]

Introduction
Disperse dyes are a class of synthetic colorants with low water solubility, making them suitable

for dyeing hydrophobic fibers like polyester.[2] Concerns over the allergenic potential of some

disperse dyes have led to regulations restricting their presence in consumer goods.[7][8] This

protocol details a robust and reliable method for the extraction and subsequent quantification of

Disperse Orange 61 from textile matrices, ensuring high sensitivity and selectivity.

Principle
The analytical workflow involves the extraction of Disperse Orange 61 from a textile sample

using a suitable organic solvent, followed by chromatographic separation and quantification. An

ultrasonic bath is employed to enhance the extraction efficiency. The extract is then analyzed

by reverse-phase HPLC, where Disperse Orange 61 is separated from other components and
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quantified using a DAD detector. Quantification is achieved by comparing the peak area of the

analyte in the sample to a calibration curve generated from analytical standards of known

concentrations.

Experimental Protocols
Reagents and Materials

Solvents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Water (HPLC grade), Formic

acid (analytical grade).

Standards: Disperse Orange 61 analytical standard (CAS No. 55281-26-0).

Textile Sample: A representative sample of the textile to be analyzed.

Equipment:

Analytical balance

Ultrasonic bath

Centrifuge

Vortex mixer

Syringe filters (0.45 µm PTFE)

HPLC vials

HPLC system with a DAD detector

Standard Preparation
Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Disperse Orange 61 analytical

standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with methanol to achieve concentrations ranging from 0.1 µg/mL to

10 µg/mL. These will be used to construct the calibration curve.
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Sample Preparation (Textile)
Cut the textile sample into small pieces (approximately 5 mm x 5 mm).

Accurately weigh approximately 1.0 g of the cut textile sample into a 50 mL conical flask.

Add 20 mL of methanol to the flask.

Place the flask in an ultrasonic bath and sonicate at 70°C for 30 minutes to extract the dye.

[7][9]

Allow the extract to cool to room temperature.

Centrifuge the extract at 4000 rpm for 10 minutes to sediment any suspended fibers.

Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial for analysis.

HPLC-DAD Analysis
The following HPLC conditions are recommended for the separation and quantification of

Disperse Orange 61:
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Parameter Condition

HPLC System Agilent 1290 Infinity LC or equivalent

Column C18 column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient Program

0-1 min: 5% B; 1-15 min: 5-90% B; 15-15.1 min:

90-98% B; 15.1-17 min: 98% B; 17.1-20 min:

5% B (re-equilibration)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30°C

DAD Wavelength

Monitoring at the maximum absorbance

wavelength of Disperse Orange 61

(approximately 480-500 nm), with spectral

acquisition from 200-700 nm.

Quantification
Inject the prepared standard solutions to construct a calibration curve by plotting peak area

against concentration.

Inject the prepared sample extract.

Determine the concentration of Disperse Orange 61 in the sample extract from the

calibration curve.

Calculate the final concentration of Disperse Orange 61 in the textile sample using the

following formula:

Concentration (mg/kg) = (C x V) / M

Where:
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C = Concentration of Disperse Orange 61 in the extract (µg/mL)

V = Volume of extraction solvent (mL)

M = Mass of the textile sample (g)

Data Presentation
Table 1: HPLC Method Validation Parameters
(Representative Data)

Parameter Result

Linearity Range 0.1 - 10 µg/mL

Correlation Coefficient (r²) > 0.995

Limit of Detection (LOD) 0.02 - 1.35 ng/mL[9]

Limit of Quantification (LOQ) 0.06 - 4.09 ng/mL[9]

Recovery 92.1% - 98.7%[10]

Repeatability (%RSD, n=6) < 5%
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Caption: Experimental workflow for the quantification of Disperse Orange 61.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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